N-(4-bromo-2-fluorophenyl)-2-{(3-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide

• Molecular Formula: C22H19BrClFN2O3S
• Molecular Weight: 525.8 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[(3-chlorophenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C22H19BrClFN2O3S/c1-15-5-8-19(9-6-15)31(29,30)27(13-16-3-2-4-18(24)11-16)14-22(28)26-21-10-7-17(23)12-20(21)25/h2-12H,13-14H2,1H3,(H,26,28)
• InChI Key: YPCCCKYWHYNVST-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC(=CC=C2)Cl)CC(=O)NC3=C(C=C(C=C3)Br)F

Description

N-(4-bromo-2-fluorophenyl)-2-{(3-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as BCFMAA and has been used in various studies due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of BCFMAA is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth. BCFMAA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BCFMAA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. BCFMAA has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, BCFMAA has been shown to inhibit the growth of certain bacteria by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One advantage of using BCFMAA in lab experiments is its potential therapeutic properties. BCFMAA has been shown to have anti-inflammatory, anticancer, and antibacterial properties, which make it a promising candidate for further research. However, one limitation of using BCFMAA in lab experiments is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research on BCFMAA. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, future research could focus on developing more efficient synthesis methods for BCFMAA.

Synthesis Methods

The synthesis of BCFMAA involves a multistep process that requires expertise in organic chemistry. The first step involves the reaction of 4-bromo-2-fluoroaniline with 3-chlorobenzyl chloride in the presence of a base to form the intermediate 4-bromo-2-fluoro-N-(3-chlorobenzyl)aniline. This intermediate is then reacted with 4-methylphenylsulfonyl chloride in the presence of a base to form the final product, BCFMAA.

Scientific Research Applications

BCFMAA has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anticancer, and antibacterial properties. BCFMAA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.